2-methoxy-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)-N-(2-(thiophen-2-yl)ethyl)benzamide

• IUPAC Name: 2-methoxy-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-N-(2-thiophen-2-ylethyl)benzamide
• InChI: InChI=1S/C22H20N2O4S3/c1-28-19-8-4-3-7-17(19)21(25)24(12-11-15-6-5-13-29-15)22-23-18-10-9-16(31(2,26)27)14-20(18)30-22/h3-10,13-14H,11-12H2,1-2H3
• InChI Key: QTKHFPGJGIUSIF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)N(CCC2=CC=CS2)C3=NC4=C(S3)C=C(C=C4)S(=O)(=O)C
• Molecular Formula: C22H20N2O4S3
• Molecular Weight: 472.6 g/mol

Description

2-methoxy-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)-N-(2-(thiophen-2-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C22H20N2O4S3 and its molecular weight is 472.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Evaluation for Imaging Applications

Compounds with structural similarities, particularly those involving methoxy, sulfonyl, and thiazol groups, have been synthesized and evaluated for their potential in medical imaging, such as in the development of radioligands for acetylcholinesterase in vivo imaging. These compounds demonstrate good blood-brain permeability, a crucial property for neuroimaging agents (Brown-Proctor et al., 1999).

Catalysis and Organic Transformations

The encapsulation of molybdenum(VI) complexes with thiazole-hydrazone ligands in zeolite Y showcases the application of similar compounds in catalysis. These materials serve as efficient and reusable catalysts for the oxidation of primary alcohols and hydrocarbons, highlighting their potential in green chemistry and sustainable industrial processes (Ghorbanloo & Maleki Alamooti, 2017).

Electrophysiological Activity

Research on N-substituted imidazolylbenzamides or benzene-sulfonamides, which share functional group similarities, has revealed their potency as selective class III agents for cardiac electrophysiological activity. This suggests potential applications in the development of therapeutics for arrhythmias (Morgan et al., 1990).

Antimicrobial and Antifungal Activities

The synthesis and study of thiazole and its fused derivatives have shown significant antimicrobial and antifungal activities. These compounds, including those with sulfonyl and methoxy groups, can serve as potential leads for the development of new antimicrobial and antifungal agents (Wardkhan et al., 2008).

Fluorescence and Photophysical Properties

N-2-Aryl-1,2,3-Triazoles derivatives, related in structural complexity, have been synthesized and studied for their blue emitting fluorescence properties. This indicates potential applications in the development of new fluorescent materials for bioimaging and electronic devices (Padalkar et al., 2015).